Cas no 181765-85-5 (Methyl 4-chloro-2-iodobenzoate)

• Product Name: Methyl 4-chloro-2-iodobenzoate
• CAS No: 181765-85-5
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• MDL: MFCD12024993
• CID: 1080212
• PubChem ID: 12349190
• Update Time: 2025-09-28

Methyl 4-chloro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-2-iodobenzoate
• 4-Chloro-2-iodo-benzoic acid Methyl ester
• Benzoic acid, 4-chloro-2-iodo-, methyl ester
• SPEFZJXZNVTFJX-UHFFFAOYSA-N
• AS02930
• AK201245
• 2-Iodo-4-chlorobenzoic acid methyl ester
• AB0038713
• Y6099
• 181765-85-5
• DA-09030
• AB7492
• A905014
• AS-19733
• SCHEMBL1197244
• EN300-138128
• MFCD12024993
• CS-0041112
• SY240521
• Z418640052
• Methyl4-chloro-2-iodobenzoate
• AKOS027252476
• Methyl 4-chloro-2-iodobenzoate

• MDL： MFCD12024993
• Inchi： 1S/C8H6ClIO2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,1H3
• InChI Key： SPEFZJXZNVTFJX-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 295.90968
• Monoisotopic Mass: 295.91010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters